Cas no 51632-30-5 (2-(4-Bromophenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-Bromophenyl)-3-methylbutanoic acid
• CAS No: 51632-30-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD11557244
• CID: 361806
• PubChem ID: 12604020
• Update Time: 2023-08-02

2-(4-Bromophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-a-(1-methylethyl)-
• 2-(4-bromophenyl)-3-methylbutanoic acid
• 2-(4-Bromo-phenyl)-3-methyl-butyric acid
• 2-(4-Bromophenyl)-3-methylbutanoic acid

• MDL： MFCD11557244
• Inchi： 1S/C11H13BrO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： XTHIBZBVLKGOEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes